Cas no 1369235-90-4 (methyl 4-(chlorosulfonyl)-5-methyl-1H-pyrrole-2-carboxylate)

• Product Name: methyl 4-(chlorosulfonyl)-5-methyl-1H-pyrrole-2-carboxylate
• CAS No: 1369235-90-4
• MF: C₇H₈ClNO₄S
• MW: 237.660719871521
• CID: 6421232
• PubChem ID: 82388886
• Update Time: 2025-11-02

methyl 4-(chlorosulfonyl)-5-methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(chlorosulfonyl)-5-methyl-1H-pyrrole-2-carboxylate
• methyl 4-(chlorosulfonyl)-5-methyl-1H-pyrrole-2-carboxyl ate
• 1H-Pyrrole-2-carboxylic acid, 4-(chlorosulfonyl)-5-methyl-, methyl ester
• 1369235-90-4
• EN300-8729166

• Inchi： 1S/C7H8ClNO4S/c1-4-6(14(8,11)12)3-5(9-4)7(10)13-2/h3,9H,1-2H3
• InChI Key： AOUKGIUTKZZYRB-UHFFFAOYSA-N
• SMILES： N1C(C)=C(S(Cl)(=O)=O)C=C1C(OC)=O

Computed Properties

• Exact Mass: 236.9862566g/mol
• Monoisotopic Mass: 236.9862566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 84.6Ų

Experimental Properties

• Density: 1.498±0.06 g/cm3(Predicted)
• Boiling Point: 410.3±45.0 °C(Predicted)
• pka: 10.75±0.50(Predicted)

Additional information on methyl 4-(chlorosulfonyl)-5-methyl-1H-pyrrole-2-carboxylate

Methyl 4-(Chlorosulfonyl)-5-methyl-1H-pyrrole-2-carboxylate (CAS 1369235-90-4): A Versatile Building Block in Organic Synthesis

Methyl 4-(chlorosulfonyl)-5-methyl-1H-pyrrole-2-carboxylate (CAS 1369235-90-4) is a highly specialized pyrrole derivative that has gained significant attention in modern organic chemistry. This compound, characterized by its unique combination of chlorosulfonyl and ester functional groups, serves as a valuable intermediate in pharmaceutical research and material science applications.

The molecular structure of methyl 4-(chlorosulfonyl)-5-methyl-1H-pyrrole-2-carboxylate features a pyrrole core substituted at multiple positions, making it particularly useful for heterocyclic compound synthesis. Recent studies highlight its growing importance in the development of novel bioactive molecules, especially in the context of increasing demand for targeted drug delivery systems and precision medicine approaches.

From a synthetic chemistry perspective, the chlorosulfonyl group in CAS 1369235-90-4 offers excellent reactivity for further functionalization, while the methyl ester moiety provides stability during various reaction conditions. This dual functionality makes it a preferred choice for researchers working on structure-activity relationship (SAR) studies and medicinal chemistry optimization projects.

In the current pharmaceutical landscape, where small molecule drug discovery remains a dominant trend, methyl 4-(chlorosulfonyl)-5-methyl-1H-pyrrole-2-carboxylate has emerged as a key building block. Its applications extend to the synthesis of potential enzyme inhibitors and receptor modulators, particularly in therapeutic areas addressing metabolic disorders and inflammatory conditions.

The compound's relevance has increased in parallel with growing interest in pyrrole-based pharmaceuticals, as evidenced by recent patent filings and research publications. Scientists value CAS 1369235-90-4 for its ability to introduce both sulfonamide and carboxylic acid functionalities into target molecules through straightforward synthetic transformations.

From a commercial availability standpoint, methyl 4-(chlorosulfonyl)-5-methyl-1H-pyrrole-2-carboxylate is typically supplied as a high-purity crystalline solid with detailed spectroscopic characterization data (including 1H NMR, 13C NMR, and mass spectrometry profiles). These analytical specifications are crucial for researchers requiring batch-to-batch consistency in their synthetic workflows.

Recent advancements in green chemistry have also explored more sustainable approaches to producing pyrrole derivatives like CAS 1369235-90-4. This aligns with the pharmaceutical industry's growing emphasis on environmentally friendly synthesis and atom economy principles, making such intermediates increasingly valuable in modern drug development pipelines.

The stability profile of methyl 4-(chlorosulfonyl)-5-methyl-1H-pyrrole-2-carboxylate under various storage conditions has been extensively documented, with recommendations for optimal preservation in anhydrous environments at controlled temperatures. These handling protocols ensure maximum shelf life while maintaining the compound's reactivity for downstream applications.

In material science applications, researchers have utilized CAS 1369235-90-4 as a precursor for functionalized polymers with potential applications in conductive materials and sensor technologies. The compound's ability to participate in cross-coupling reactions makes it particularly attractive for creating novel materials with tailored electronic properties.

As the scientific community continues to explore structure-property relationships in heterocyclic compounds, methyl 4-(chlorosulfonyl)-5-methyl-1H-pyrrole-2-carboxylate remains at the forefront of innovation. Its versatility in both medicinal chemistry and materials science ensures its ongoing relevance in cutting-edge research across multiple disciplines.

The synthesis and applications of CAS 1369235-90-4 continue to evolve, with recent literature highlighting novel catalytic methods for its preparation and innovative uses in combinatorial chemistry approaches. These developments position this pyrrole derivative as a compound of significant interest in both academic and industrial research settings.

Quality control standards for methyl 4-(chlorosulfonyl)-5-methyl-1H-pyrrole-2-carboxylate have become increasingly rigorous, reflecting its importance in high-value chemical synthesis. Analytical methods including HPLC purity analysis and residual solvent testing are now routinely applied to ensure the compound meets the exacting requirements of modern pharmaceutical research.

Looking forward, the unique chemical properties of CAS 1369235-90-4 suggest potential applications in emerging fields such as bioconjugation chemistry and prodrug development. Its balanced reactivity profile makes it particularly suitable for creating targeted molecular constructs with precise biological activity, addressing current challenges in drug delivery and therapeutic efficacy.